Cas no 115947-67-6 (pentane-2,3-diamine)

pentane-2,3-diamine structure
Product name:pentane-2,3-diamine
pentane-2,3-diamine Chemical and Physical Properties
Names and Identifiers
-
- pentane-2,3-diamine
- AKOS006362658
- 115947-67-6
- SCHEMBL1550553
- DTXSID40567900
- Pentane-2,3-diamine
-
- Inchi: InChI=1S/C5H14N2/c1-3-5(7)4(2)6/h4-5H,3,6-7H2,1-2H3
- InChI Key: ZNUSBSVDROQNFN-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 102.115698455Da
- Monoisotopic Mass: 102.115698455Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 45.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 52Ų
pentane-2,3-diamine Related Literature
-
Elzbieta Frackowiak Phys. Chem. Chem. Phys., 2007,9, 1774-1785
-
Abril C. Castro,Thomas Johnson,Jesus M. Ugalde,Yan-bo Wu,José M. Mercero,Thomas Heine,Kelling J. Donald Phys. Chem. Chem. Phys., 2012,14, 14764-14768
-
Shilpi Bariar,Abitha Balakrishnan RSC Adv., 2015,5, 100077-100083
-
Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
115947-67-6 (pentane-2,3-diamine) Related Products
- 6856-31-1(Pridinol Methanesulfonate Salt)
- 1806889-97-3(4-Amino-2-(chloromethyl)-6-(difluoromethyl)-3-nitropyridine)
- 1005006-69-8((4R)-3-(2R,3S)-3-Hydroxy-1-oxo-2-(2-propen-1-yl)-4-penten-1-yl-4-(phenylmethyl)-2-oxazolidinone)
- 1007014-95-0(1-(2,4-difluorophenyl)-4-(1H-1,2,4-triazol-1-yl)-1H-pyrazol-5-ol)
- 1261492-10-7(2-Chloro-5-(3-(trifluoromethyl)phenyl)pyridine-4-acetonitrile)
- 1190392-23-4((S)-Methyl 4-oxo-4,6,7,8-tetrahydropyrrolo[1,2-a]pyrimidine-6-carboxylate)
- 2171645-39-7(5-(2,4-dimethylpentyl)-1,9-dioxa-4-azaspiro5.5undecane)
- 2090607-94-4(N2-Ethyl-N2-(tetrahydrothiophen-3-yl)pyridine-2,5-diamine)
- 1697181-36-4(4-Pyrimidinecarboxylic acid, 2-(cyclopropylmethoxymethyl)-5-methyl-)
- 439094-92-5(2-methyl-N-[6-(4-methylpiperazin-1-yl)pyridin-3-yl]benzamide)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
CN Supplier
Reagent

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk
